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Compound of Interest

Compound Name: L-Alanine, L-alanyl-L-leucyl-

CAS No.: 54865-21-3

Cat. No.: B1336574

Get Quote

Executive Summary
Immediate Action Required: L-Alanyl-L-leucine (Ala-Leu) is a non-hazardous dipeptide under

GHS classification.[1] However, do not dispose of via sanitary sewer (sink) or regular trash.[2]

While chemically stable and non-toxic, bulk disposal of amino acid derivatives into waterways

significantly increases Biological Oxygen Demand (BOD), potentially violating local Publicly

Owned Treatment Works (POTW) permits. All disposal must follow a segregated chemical

waste stream protocol.[2][3]

Core Safety Directive:

PPE: Nitrile gloves, lab coat, safety glasses.[2]

Signal Word: None (Non-regulated).

Disposal Stream: Non-Hazardous Organic / Biological Waste.[1]

Chemical Profile & Properties
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Understanding the physicochemical nature of Ala-Leu is prerequisite to safe disposal.[1] Its

zwitterionic nature and high water solubility dictate that moisture control is critical during solid

waste accumulation to prevent bacterial growth.

Property Data Relevance to Disposal

Chemical Name L-Alanyl-L-leucine Labeling identifier

CAS Number 3303-31-9 Mandatory for waste manifest

Molecular Weight 202.25 g/mol
Calculation of molarity for

effluent

Solubility Soluble in water
High mobility in drainage

systems (Risk)

Appearance White crystalline powder
Dust generation potential

during transfer

Acidity (pKa) ~3.1 (COOH), ~8.2 (NH3+)
Buffer capacity in mixed waste

streams

Stability Stable; hygroscopic
Keep waste containers tightly

sealed

Risk Assessment & Causality
Why do we segregate "safe" peptides?

As a Senior Scientist, it is critical to look beyond the Safety Data Sheet (SDS). While the SDS

lists this substance as "Not Dangerous," the environmental impact is the primary driver for strict

disposal protocols.

Eutrophication Risk: Dipeptides are nitrogen-rich.[1] Releasing significant quantities into the

wastewater system acts as a nutrient source for algae and bacteria, leading to eutrophication

and oxygen depletion in receiving waters.

BOD Load: The biological breakdown of Ala-Leu consumes dissolved oxygen.[1] High

concentrations can shock microbial populations in wastewater treatment plants.[1]
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Mixture Toxicity: In a research setting, Ala-Leu is rarely pure.[1] It is often dissolved in buffers

containing azides or mixed with organic solvents (Acetonitrile/Methanol) for HPLC.[1] The

mixture dictates the hazard, not the peptide itself.

Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired shelf stock, spilled powder, or lyophilized cakes.

Containment: Do not sweep directly into a dustpan if the powder is fine.[1] Use a damp

paper towel to capture dust and place the towel into the solid waste container.

Primary Vessel: Place the bulk solid into a wide-mouth high-density polyethylene (HDPE) jar.

Labeling: Affix a "Non-Hazardous Chemical Waste" label.

Constituents: "L-Alanyl-L-leucine (Solid)"[1]

Hazard Checkbox: None / "Non-RCRA Regulated"[1]

Verification: Ensure the lid is screwed tight to prevent moisture ingress, which can cause the

peptide to degrade and smell.

Protocol B: Aqueous Solutions (Buffers/Media)
Applicability: Leftover stock solutions in water or PBS.[1]

Assessment: Verify the solution does not contain heavy metals, azides (>0.1%), or viral

vectors.

Consolidation: Pour into a carboy designated for "Aqueous Non-Hazardous Waste."

pH Check: Although Ala-Leu is zwitterionic, ensure the final waste container pH remains

between 5 and 9. If the peptide was dissolved in strong acid/base, neutralize before adding

to the main carboy to prevent exothermic reactions.

Disposal: Hand off to EHS/Waste Contractor for incineration or biotreatment.[1] Do not pour

down the sink.
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Protocol C: HPLC Effluent (Organic Mixtures)
Applicability: Ala-Leu mixed with Acetonitrile, Methanol, or TFA.[1]

Critical Segregation: This is now Hazardous Waste due to the solvent, not the peptide.

Stream: Segregate into "Flammable Organic Waste" carboys.

Labeling: List all components.

Example: "Acetonitrile (50%), Water (49.9%), TFA (0.1%), Trace L-Alanyl-L-leucine."[1]

Precipitation Warning: High concentrations of peptides can precipitate in organic solvents if

the water content drops. Ensure waste lines are flushed with 10% methanol/water to prevent

clogging in waste manifolds.

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logical flow for determining the correct waste stream.
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Figure 1: Decision logic for segregating peptide waste streams to ensure regulatory compliance

and prevent facility infrastructure damage.

Emergency Procedures
Accidental Release (Spill)
Since Ala-Leu is a powder, the primary risk during a spill is inhalation of dust.[1]

Evacuate: If a large cloud of dust is generated, step back until it settles.
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PPE: Don a N95 or P100 dust mask if ventilation is poor.[1]

Cleanup:

Dry Spill: Use a HEPA vacuum or wet sweep (damp paper towels) to avoid generating

more dust.[1]

Wet Spill: Absorb with standard lab spill pads or vermiculite.[1]

Decontamination: Wash the surface with water and a mild detergent. No harsh neutralizers

are required.[1]

Exposure Response[1]
Inhalation: Move to fresh air. The substance is non-volatile but dust can irritate the upper

respiratory tract.

Eye Contact: Flush with water for 15 minutes.[1][4][5] Mechanical irritation from crystals is

the primary concern.

Skin Contact: Wash with soap and water.[4][5]

Regulatory Framework & Compliance
This protocol aligns with the following regulatory standards:

EPA (USA): 40 CFR 262.11 (Hazardous Waste Determination). While Ala-Leu is not P-listed

or U-listed, the generator must determine if the mixture exhibits characteristics of ignitability,

corrosivity, reactivity, or toxicity.

OSHA: 29 CFR 1910.1450 (Occupational Exposure to Hazardous Chemicals in

Laboratories).[1]

Best Practice: Prudent Practices in the Laboratory (National Research Council) recommends

segregating all chemical waste from sanitary sewer systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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